Cas no 1122568-03-9 ([2-(2-methoxyethyl)phenyl]boronic Acid)

• Product Name: [2-(2-methoxyethyl)phenyl]boronic Acid
• CAS No: 1122568-03-9
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD22380339
• CID: 1200258
• PubChem ID: 67445996
• Update Time: 2025-04-20

[2-(2-methoxyethyl)phenyl]boronic Acid Chemical and Physical Properties

Names and Identifiers

• [2-(2-Methoxyethyl)phenyl]boronic acid
• N,N-Dimethylol methoxyethyl carbamate
• Methoxyethyl dimethylolcarbamate
• Valrez CM
• HSDB 6152
• Dimethylol methoxyethyl carbamate
• 2-METHOXYETHYL DIMETHYLOLCARBAMATE
• BRN 1941296
• Dihydroxymethylmethoxyethyl carbamate
• EINECS 233-407-9
• 2-methoxyethyl bis(hydroxymethyl)carbamate
• 2-methoxyethylphenylboronic acid
• Stanset C 90
• 2-Methoxyethyl-N,N-dimethylolcarbamat
• (2-(2-Methoxyethyl)phenyl)boronic acid
• MFCD22380339
• 1122568-03-9
• SCHEMBL2543536
• DB-186772
• CS-0441212
• (2-(2-Methoxyethyl)phenyl)boronicacid
• 2-(2-Methoxyethyl)phenylboronic acid
• AS-40914
• B-[2-(2-methoxyethyl)phenyl]boronic acid
• ZTEYMAAFQHBRPI-UHFFFAOYSA-N
• AKOS027253573
• [2-(2-methoxyethyl)phenyl]boronic Acid

• MDL： MFCD22380339
• Inchi： 1S/C9H13BO3/c1-13-7-6-8-4-2-3-5-9(8)10(11)12/h2-5,11-12H,6-7H2,1H3
• InChI Key： ZTEYMAAFQHBRPI-UHFFFAOYSA-N
• SMILES： O(C)CCC1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 180.0957744g/mol
• Monoisotopic Mass: 180.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives